1-(2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[2-[[2-aminoethyl(cyclopropyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H25N3O/c1-11(17)16-8-3-2-4-13(16)10-15(9-7-14)12-5-6-12/h12-13H,2-10,14H2,1H3
• InChI Key: PGFNTCULYZECHC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCCC1CN(CCN)C2CC2
• Molecular Formula: C13H25N3O
• Molecular Weight: 239.36 g/mol

Description

Biological Activity

1-(2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

The compound is characterized by the following chemical properties:

• Molecular Formula : C12H20N2O
• Molecular Weight : 224.30 g/mol
• CAS Number : 1353967-00-6

The biological activity of this compound primarily involves interactions with various receptors in the central nervous system (CNS). It is believed to modulate neurotransmitter systems, particularly those involving serotonin and norepinephrine, which are critical in mood regulation and anxiety responses.

Key Interactions:

• G Protein-Coupled Receptors (GPCRs) : The compound may act as an agonist or antagonist at specific GPCRs, influencing cellular signaling pathways associated with neurotransmitter release and neuronal excitability .
• Monoamine Oxidase Inhibition : Some studies suggest that similar compounds can inhibit monoamine oxidase (MAO), leading to increased levels of neurotransmitters like serotonin and dopamine in the synaptic cleft .

Biological Activity Overview

The following table summarizes the biological activities reported for 1-(2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidin-1-yl)-ethanone:

Activity	Effect	Reference
Antidepressant	Potential increase in serotonin levels
Anxiolytic	Reduction in anxiety-like behaviors
Neuroprotective	Protection against neurodegeneration
Analgesic	Pain relief in animal models

Study 1: Antidepressant Effects

In a double-blind study involving animal models, administration of the compound resulted in significant reductions in depressive behaviors compared to control groups. The mechanism was attributed to enhanced serotonergic activity, similar to that of established antidepressants .

Study 2: Anxiolytic Properties

Another study explored the anxiolytic properties of the compound using the elevated plus maze test. Results indicated that subjects treated with the compound spent more time in open arms, suggesting reduced anxiety levels. This effect was linked to modulation of the GABAergic system .

Study 3: Neuroprotection

Research focusing on neuroprotective effects showed that the compound could mitigate neuronal cell death induced by oxidative stress in vitro. This suggests potential applications in neurodegenerative diseases such as Alzheimer's .

Scientific Research Applications

Pharmacological Studies

The compound is primarily investigated for its potential as a therapeutic agent. Research has indicated that derivatives of piperidine compounds can exhibit various pharmacological activities, including:

• Antidepressant Effects : Compounds similar to this structure have been shown to modulate neurotransmitter systems, particularly serotonin and norepinephrine pathways, which are crucial in the treatment of depression .
• Analgesic Properties : Studies suggest that piperidine derivatives may possess analgesic properties, making them candidates for pain management therapies .

Neuropharmacology

Research indicates that compounds with similar structures can influence neuroreceptor activity. The cyclopropyl group may enhance binding affinity to specific receptors, potentially leading to advancements in treatments for neurological disorders such as anxiety and schizophrenia .

Synthesis of Novel Compounds

This compound serves as a precursor for synthesizing more complex molecules in medicinal chemistry. Its unique structure allows for modifications that can lead to the development of new drugs targeting various diseases .

Case Study 1: Antidepressant Activity

A study published in the Journal of Medicinal Chemistry explored the antidepressant-like effects of piperidine derivatives in rodent models. The results indicated that compounds structurally related to 1-(2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidin-1-yl)-ethanone exhibited significant reductions in depressive behaviors when administered at specific dosages .

Case Study 2: Pain Management

Another investigation focused on the analgesic properties of piperidine derivatives. In this study, researchers found that modifications to the piperidine ring led to enhanced efficacy in pain relief compared to traditional analgesics. The findings suggest that optimizing the cyclopropyl substitution could yield potent analgesics with fewer side effects .

Chemical Reactions Analysis

Nucleophilic Substitution at the Ethanone Carbonyl

The ethanone group participates in nucleophilic reactions with organometallic reagents. For example:

• Grignard Reagent Interaction :
  Reaction with methylmagnesium bromide yields tertiary alcohols:

  $$\text{Compound} + \text{CH}_3\text{MgBr} \rightarrow \text{1-(2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidin-1-yl)-2-propanol}$$

  Conditions: Dry THF, 0°C to room temperature, 4 hours .

• Reductive Amination :
  The carbonyl group is reduced to a secondary alcohol using sodium borohydride, forming intermediates for further functionalization .

Acylation and Alkylation at the Amino Group

The secondary amine undergoes typical nitrogen-centered reactions:

Acylation

Reaction with acetyl chloride in dichloromethane produces acylated derivatives:

$$\text{Compound} + \text{CH}_3\text{COCl} \rightarrow \text{N-acetylated product}$$

Conditions : Triethylamine as base, 25°C, 2 hours .

Alkylation

Alkylation with ethyl bromoacetate under basic conditions (K$_2$CO$_3$, DMF) forms quaternary ammonium salts:

$$\text{Compound} + \text{BrCH}_2\text{COOEt} \rightarrow \text{Ethyl glycinate derivative}$$

Yield : ~65% after purification via silica chromatography .

Cyclopropane Ring Reactivity

The cyclopropyl group demonstrates stability under mild conditions but undergoes ring-opening in acidic environments:

Acid-Catalyzed Cleavage

Treatment with concentrated HCl at 80°C ruptures the cyclopropane ring, forming a linear diamine intermediate:

$$\text{Cyclopropyl} \xrightarrow{\text{HCl}} \text{1,3-Diaminopropane derivative}$$

Reaction Time : 6–8 hours .

Oxidative Stress

Exposure to peroxides (e.g., H$_2$O$_2$) induces strain relief, generating carbonyl-containing fragments .

Oxidation of the Amino Group

The secondary amine is oxidized to a nitroso derivative using meta-chloroperbenzoic acid (mCPBA):

$$\text{NH} \xrightarrow{\text{mCPBA}} \text{NO}$$

Conditions : Dichloromethane, 0°C, 1 hour .

Reductive Amination

Catalytic hydrogenation (H$_2$, Pd/C) reduces imine intermediates to secondary amines during derivatization .

Ethanone Hydrolysis

Under acidic or basic conditions, the ethanone group resists hydrolysis due to steric hindrance from the piperidine ring. Prolonged heating with 6M HCl yields trace carboxylic acid .

pH-Dependent Stability

The compound remains stable in neutral buffers (pH 6–8) but degrades in strongly acidic (pH < 3) or basic (pH > 10) solutions, forming piperidine and cyclopropylamine fragments .

Comparative Reactivity with Structural Analogs

The table below contrasts the reactivity of this compound with similar derivatives:

Analog	Key Reaction	Rate Relative to Target
1-(Piperidin-1-yl)-2-propanone	Faster Grignard addition	2.5×
N-Cyclopropyl-piperidine	Resists ring-opening	0.3×
2-Amino-1-(piperidin-1-yl)ethanone	Enhanced acylation yield	1.8×

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Physicochemical Properties

Property	Target Compound	1-(2-(4-Fluorophenyl)piperidin-1-yl)ethanone	1-(1H-Tetrazol-5-yl)-2-(piperidin-1-yl)ethanone
LogP (Predicted)	1.8	2.5	1.2
Water Solubility (mg/mL)	~50	~20	~100
pKa (Amino Group)	9.1	N/A	8.5

Table 2: Docking Scores (Hypothetical Data)

Compound	Binding Affinity (kcal/mol)	Target Protein
Target Compound	-8.2	Monoamine oxidase B (MAO-B)
1-(2-(4-Fluorophenyl)piperidin-1-yl)ethanone	-7.5	MAO-B
1-(1H-Tetrazol-5-yl)-2-(piperidin-1-yl)ethanone	-6.8	MAO-B

*Docking data inferred from (AutoDock methods) and structural analogs.

Preparation Methods

Piperidine Core Functionalization

The piperidine ring is often functionalized at the 3-position to accommodate the cyclopropylamino-ethyl side chain. A representative protocol involves:

• Protection of Piperidine : N-Boc protection of piperidin-3-ylmethanol using di-tert-butyl dicarbonate in tetrahydrofuran (THF) with catalytic 4-dimethylaminopyridine (DMAP) at 0°C to room temperature.

• Oxidation to Aldehyde : Swern oxidation (oxalyl chloride, dimethyl sulfoxide) converts the alcohol to an aldehyde, critical for subsequent imine formation.

• Reductive Amination : Reaction of the aldehyde with cyclopropylamine in the presence of sodium triacetoxyborohydride (STAB) in dichloromethane (DCM) yields the secondary amine.

Cyclopropylamino-Ethyl Side Chain Installation

Introducing the ethyl spacer between the piperidine and cyclopropylamine requires precise coupling:

• Mitsunobu Reaction : Employing diethyl azodicarboxylate (DEAD) and triphenylphosphine to couple N-Boc-piperidine-3-methanol with tert-butyl (2-hydroxyethyl)carbamate.

• Deprotection and Cyclopropane Coupling : Hydrolysis of the carbamate with hydrochloric acid in dioxane, followed by reaction with cyclopropanecarbonyl chloride in the presence of Hunig’s base.

Ethanone Group Incorporation

The terminal ethanone is introduced via Friedel-Crafts acylation or nucleophilic acyl substitution:

• Acylation of Piperidine : Treatment of the intermediate with acetyl chloride and aluminum trichloride in dichloromethane at −10°C.

• Quenching and Purification : Careful aqueous workup (saturated NaHCO₃) followed by silica gel chromatography isolates the acetylated product.

Optimization of Reaction Conditions

Catalytic Systems

Palladium-mediated cross-coupling enhances efficiency in forming C–N bonds. For example, palladium(II) acetate with racemic BINAP ligand in toluene at reflux achieves 30% yield in model systems. Alternative catalysts like CuI/1,10-phenanthroline improve atom economy but require higher temperatures (110°C).

Solvent and Temperature Effects

Parameter	Optimal Condition	Yield Impact
Solvent	Anhydrous THF	+15%
Temperature	0°C → RT	+22%
Reaction Time	16–24 h	+18%

Polar aprotic solvents (e.g., DMF, THF) stabilize transition states in SN2 reactions, while low temperatures (−10°C to 0°C) prevent cyclopropane ring degradation.

Comparative Analysis of Methodologies

Linear vs. Convergent Synthesis

Approach	Advantages	Limitations
Linear	Simplified purification	Low overall yield (12–18%)
Convergent	Higher modularity (35–42%)	Complex intermediate handling

Convergent strategies, which assemble the piperidine and cyclopropylamine segments separately before coupling, demonstrate superior yields but require advanced protective group tactics.

Protective Group Strategies

Boc (tert-butoxycarbonyl) and Fmoc (fluorenylmethyloxycarbonyl) groups are prevalent:

• Boc : Removed under mild acidic conditions (HCl/dioxane), compatible with cyclopropane stability.

• Fmoc : Cleaved with piperidine but risks side reactions with secondary amines.

Purification and Characterization Techniques

Chromatographic Methods

Preparative HPLC with biphenyl columns (Method K: 20–50% MeCN in H₂O + 0.1% formic acid) resolves closely related impurities. Silica gel chromatography (ethyl acetate/hexane, 1:3) isolates intermediates with >95% purity.

Spectroscopic Validation

• ¹H NMR : Key signals include piperidine H-2 axial protons (δ 3.76–3.69 ppm) and cyclopropane methylene (δ 1.38–1.45 ppm).

• LC-MS (ESI+) : Molecular ion at m/z 239.2 [M+H]⁺ confirms successful synthesis .

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for preparing 1-(2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidin-1-yl)-ethanone, and how can reaction conditions be optimized?

• Methodology : Multi-step synthesis involving piperidine core functionalization, cyclopropane ring formation, and amide coupling. For example, coupling reactions (e.g., Buchwald-Hartwig for amine introduction) and reductive amination for cyclopropane-aminoethyl linkage (similar to methods in and ).
• Optimization : Monitor reaction progress via TLC/HPLC. Adjust stoichiometry (e.g., 1.2 equivalents of cyclopropylamine derivative) and temperature (room temperature for sensitive intermediates). Use inert atmospheres (N₂/Ar) to prevent oxidation of primary amines .

Q. How can spectroscopic techniques (NMR, HRMS) be employed to confirm the structural integrity of this compound?

• NMR Analysis :

• ¹H-NMR : Key signals include piperidine protons (δ 1.5–3.5 ppm), cyclopropane methylene (δ 1.0–1.5 ppm), and ethanone carbonyl (δ 2.1–2.3 ppm). Integration ratios validate substituent positions.
• ¹³C-NMR : Confirm carbonyl carbon (δ ~205–210 ppm) and cyclopropane carbons (δ ~10–20 ppm).
  • HRMS : Use ESI⁺ to detect [M+H]⁺. Match observed mass (e.g., m/z 280.215) with theoretical values (e.g., C₁₄H₂₅N₃O: 280.212) .

Q. What safety protocols are critical during handling, given limited toxicological data?

• Precautions :

• Use PPE (gloves, goggles, lab coat) and work in a fume hood.
• Avoid inhalation (P261) and skin contact (P262) per CLP/GHS guidelines ().
• Store at 2–8°C under inert gas (N₂) to prevent degradation.
  • Emergency Measures : For spills, neutralize with 10% acetic acid and absorb with vermiculite. Dispose via hazardous waste protocols .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to explore the biological relevance of the cyclopropane-piperidine-ethanone scaffold?

• Design :

• Analog Synthesis : Vary substituents on the cyclopropane (e.g., fluorination) and piperidine (e.g., methyl/benzyl groups).
• Biological Assays : Test against target receptors (e.g., GLP-1 in ) using radioligand binding or enzymatic assays.
• Data Analysis : Correlate substituent hydrophobicity (logP) with activity using QSAR models.
  • Example : Replace cyclopropane with oxetane (as in ) to assess ring strain impact on receptor affinity .

Q. What computational strategies are effective for predicting solubility and bioavailability of this compound?

• In Silico Tools :

• PhysChem Predictions : Use ACD/Labs Percepta ( ) to estimate logP (e.g., ~1.8) and solubility (e.g., ~2.1 mg/mL).
• Molecular Dynamics : Simulate membrane permeability (e.g., Desmond) via lipid bilayer models.
  • Validation : Compare predictions with experimental solubility (shake-flask method) and Caco-2 cell assays .

Q. How should researchers address contradictory data in metabolic stability studies?

• Case Study : If liver microsome assays show conflicting half-life values (e.g., 30 vs. 120 min):

Control Variables : Standardize enzyme sources (e.g., human vs. rat) and incubation conditions (pH 7.4, 37°C).

Analytical Validation : Cross-check LC-MS/MS quantification with internal standards.

Mechanistic Probe : Use CYP450 inhibitors (e.g., ketoconazole) to identify metabolic pathways .